N-(4-bromophenyl)-2-((3-(4-ethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
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Description
N-(4-bromophenyl)-2-((3-(4-ethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H20BrN3O3S2 and its molecular weight is 518.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Evaluation of Thiophene Analogues
A study explored the synthesis of thiophene analogues of known carcinogens, benzidine and 4-aminobiphenyl, to evaluate their potential carcinogenicity. The research involved creating compounds that were then tested in vitro for carcinogenic properties. This investigation sheds light on the chemical behavior and potential carcinogenicity of such compounds, although the ability of these thiophene derivatives to cause tumors in vivo remains uncertain (Ashby et al., 1978).
Degradation of Acetaminophen by Advanced Oxidation Processes
In a review focusing on the advanced oxidation processes (AOPs) for treating acetaminophen (ACT) in water, the study highlighted the pathways, by-products, and biotoxicity of ACT degradation. This research is crucial for enhancing the degradation efficiency of ACT, a common pharmaceutical compound, thereby mitigating its environmental impact. The review emphasizes the necessity of further research on AOPs to effectively remove ACT from water sources (Qutob et al., 2022).
Novel Sedative Hypnotic Zaleplon
Zaleplon, a non-benzodiazepine sedative-hypnotic, has been the subject of preclinical and clinical studies due to its short-term insomnia treatment application. The research delves into its pharmacology, suggesting zaleplon's recognition by animals as a benzodiazepine agent, which could offer insights into its mechanism of action and potential therapeutic applications beyond insomnia treatment (Heydorn, 2000).
Biological Effects of Acetamide and Derivatives
An extensive review of the toxicology of acetamide and its derivatives was published, examining their biological effects and commercial importance. The review consolidates information on the biological consequences of exposure to these chemicals, which continues to be relevant for understanding their safety profile and regulatory considerations (Kennedy, 2001).
Synthetic Opioids and U-Drugs
A detailed review explored the chemistry and pharmacology of non-fentanil novel synthetic opioids, especially focusing on N-substituted benzamides and acetamides. This research provides valuable insights into the emergence of these substances as drugs of abuse, their potential for euphoric effects, and their impact on drug markets and public health (Sharma et al., 2018).
Properties
IUPAC Name |
N-(4-bromophenyl)-2-[[3-(4-ethoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20BrN3O3S2/c1-2-29-17-9-7-16(8-10-17)26-21(28)20-18(11-12-30-20)25-22(26)31-13-19(27)24-15-5-3-14(23)4-6-15/h3-10H,2,11-13H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWTUZEUICDOLHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)NC4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20BrN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
518.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.